Cas no 50396-78-6 (Benzene, 1-fluoro-3-[(methylthio)methyl]-)

Benzene, 1-fluoro-3-[(methylthio)methyl]- structure
50396-78-6 structure
Product Name:Benzene, 1-fluoro-3-[(methylthio)methyl]-
CAS No:50396-78-6
MF:C8H9FS
MW:156.220464468002
MDL:MFCD23143139
CID:4009269
PubChem ID:12779310
Update Time:2025-04-22

Benzene, 1-fluoro-3-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-3-[(methylthio)methyl]-
    • 3-FLUOROBENZYL METHYL SULFIDE
    • 1-fluoro-3-(methylsulfanylmethyl)benzene
    • CS-0317715
    • (3-Fluorobenzyl)(methyl)sulfane
    • 50396-78-6
    • SCHEMBL777268
    • A12575
    • AKOS037645905
    • 1-fluoro-3-[(methylsulfanyl)methyl]benzene
    • AS-64725
    • (3-fluorobenzyl)(methyl)sulfide
    • MDL: MFCD23143139
    • Inchi: 1S/C8H9FS/c1-10-6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3
    • InChI Key: QEBJQIFOGSVZNM-UHFFFAOYSA-N
    • SMILES: S(C)CC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 156.04089962g/mol
  • Monoisotopic Mass: 156.04089962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.3Ų

Benzene, 1-fluoro-3-[(methylthio)methyl]- Pricemore >>

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